2018-66-8(N-Cbz-L-leucine),z-Leu,Z-Leu-OH

N-Cbz-L-leucine Properties

Names and Identifiers

- (S)-2-(((Benzyloxy)carbonyl)amino)-4-methylpentanoic acid
- z-Leu
- Z-Leu-OH
- N-Cbz-L-Leucine
- N-Carbobenzyloxy-L-leucine
- N-Carbobenzoxy-L-leucine
- (2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoic acid
- Benzyloxycarbonyl-L-leucine
- Z-Leu-OH (oil)
- Z-L-Leu-OH
- Benzyloxycarbonylleucine
- Carbobenzoxyleucine
- Cbz-Leucine
- Cbz-L-leucine
- Cbz-L-Leu-OH
- N-(Benzyloxycarbonyl)-L-leucine (N-(Benzyloxycarbonyl)leucine
- N-(Benzyloxycarbonyl)-L-leucine N-(B
- N-Benzyloxycarbonyl-L-leucine
- Z-L-Leucine
- N-(Benzyloxycarbonyl)-L-leucine
- N-(Benzyloxycarbonyl)leucine
- N-(Carbobenzoxy)leucine
- N-(Phenylmethoxy)carbonyl-L-leucine
- N-Carboxy-L-leucine N-benzyl ester
- L-N-(Benzyloxycarbonyl)leucine
- L-(Carbobenzyloxy)leucine
- NSC 60039
- +Expand
- MDL： MFCD00026494
- InChIKey： USPFMEKVPDBMCG-LBPRGKRZSA-N
- Inchi： 1S/C14H19NO4/c1-10(2)8-12(13(16)17)15-14(18)19-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,15,18)(H,16,17)/t12-/m0/s1
- SMILES： CC(C[C@H](NC(OCC1=CC=CC=C1)=O)C(O)=O)C
- BRN： 1253861

Computed Properties

Exact Mass: 265.131408g/mol
Surface Charge: 0
XLogP3: 2.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 265.131408g/mol
Monoisotopic Mass: 265.131408g/mol
Topological Polar Surface Area: 75.6Å²
Heavy Atom Count: 19
Complexity: 298
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 2.80300
PSA: 75.63000
Refractive Index: n20/D 1.512(lit.)
Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in chloroform, DMSO and methanol.
Boiling Point: 442.8℃ at 760 mmHg
Flash Point: Fahrenheit: 84.2 ° f
Celsius: 29 ° c
Color/Form: liquid
Solubility: Not determined
Specific Rotation: -17 º (c=2, ethanol)
Optical Activity: [α]20/D −17°, c = 2 in ethanol
Density: 1 g/mL at 25 °C(lit.)

N-Cbz-L-leucine Security Information

Symbol: GHS02 GHS08
RTECS：OH2921000
WGK Germany：3
Safety Term：S16;S26;S36/37/39;S45
Safety Instruction： S16-S26-S36/37/39-S45
Risk Phrases：R10; R20/22; R37/38; R40; R41
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1993 3/PG 3
Hazard Statement： H226,H351,H361d
Warning Statement： P281
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 63-10-40-67
Signal Word：Warning
HazardClass：3

N-Cbz-L-leucine Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Cbz-L-leucine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB46729-5g	Z-Leu-OH	2018-66-8	97% ~3% EA	5g	$6.00	2024-04-20
abcr	AB182334-25 g	N-alpha-Benzyloxycarbonyl-L-leucine (Cbz-L-Leu-OH); .	2018-66-8		25g	€84.90	2023-05-07
Chemenu	CM341190-100g	(2S)-2-(Benzyloxycarbonylamino)-4-methylpentanoic acid	2018-66-8	95%+	100g	$60
Crysdot LLC	CD21020259-100g	Z-Leu-OH	2018-66-8	98%	100g	$58
Enamine	EN300-121296-0.05g	(2S)-2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoic acid	2018-66-8		0.05g	$299.0
eNovation Chemicals LLC	D915970-100g	N-Cbz-L-leucine	2018-66-8	97%	100g	$105	2022-09-02
Fluorochem	032700-1g	Cbz-Leucine	2018-66-8	97%	1g	￡10.00	2022-03-01
MedChemExpress	HY-Y0555-5g	N-[(Phenylmethoxy)carbonyl]-L-leucine	2018-66-8		5g	￥100
TRC	C227760-1g	N-Cbz-L-leucine	2018-66-8		1g	$ 52.00	2023-09-08
BAI LING WEI Technology Co., Ltd.	555621-5G	Z-L-Leu-OH, 98%	2018-66-8	98%	5G	￥ 79	2022-04-26

N-Cbz-L-leucine Synthesis

N-Cbz-L-leucine Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:2018-66-8)

MR./MRS.:YANG CAI YUN

Phone:13476235517

Email:1438280055@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2018-66-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:2018-66-8)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

N-Cbz-L-leucine Related Literature

1. Polypeptides. Part XXI. Synthesis of some sequential macromolecular polypeptolides of L-leucine and L-2-hydroxy-4-methylpentanoic acid

B. Ridge,H. N. Rydon,C. R. Snell J. Chem. Soc. Perkin Trans. 1 1972 2041
2. Amino-acids and peptides. Part XXX. Facilitation of peptide synthesis by the use of 4-picolyl esters for carboxy-group protection

R. Camble,R. Garner,G. T. Young J. Chem. Soc. C 1969 1911
3. Polypeptides. Part XIII. Peptides related to the C-terminal tetrapeptide sequence of the gastrins by complementary reading of the genetic message

D. S. Jones J. Chem. Soc. Perkin Trans. 1 1972 1407
4. Polypeptides. Part XIII. Peptides related to the C-terminal tetrapeptide sequence of the gastrins by complementary reading of the genetic message

D. S. Jones J. Chem. Soc. Perkin Trans. 1 1972 1407
5. 723. Bis-o-phenylene pyrophosphite: a new reagent for peptide synthesis. Part II. Some peptide syntheses with the new reagent

P. C. Crofts,J. H. H. Markes,H. N. Rydon J. Chem. Soc. 1959 3610
6. Asymmetric resolution and molecular recognition. Part 2. The X-ray crystal structures of ephedrine–N-benzyloxycarbonyl-L-leucine and ephedrine–N-acetyl-L-valine

Ann Gorman,Robert O. Gould,Alexandra M. Gray,Paul Taylor,Malcolm D. Walkinshaw J. Chem. Soc. Perkin Trans. 2 1986 739
7. 916. Some synthetic cysteinyl peptides

H. S. Bachelard,V. M. Trikojus J. Chem. Soc. 1958 4541
8. Some applications of the Curtius rearrangement

Panagiota Moutevelis-Minakakis,Iphigenia Photaki J. Chem. Soc. Perkin Trans. 1 1985 2277
9. New methods in peptide synthesis. Part III. Protection of carboxyl group

G. C. Stelakatos,A. Paganou,L. Zervas J. Chem. Soc. C 1966 1191
10. Polypeptides. Part 15. Synthesis and biological activity of α-aza-analogues of luliberin modified in positions 6 and 10

Anand S. Dutta,Barrington J. A. Furr,Michael B. Giles J. Chem. Soc. Perkin Trans. 1 1979 379

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 2018-66-8 (N-Cbz-L-leucine)

N-Cbz-L-leucine Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-Cbz-L-leucine Security Information

N-Cbz-L-leucine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-Cbz-L-leucine Price

N-Cbz-L-leucine Synthesis

N-Cbz-L-leucine Suppliers

N-Cbz-L-leucine Related Literature

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